Alosetron hydrochloride
Alosetron hydrochloride
Alosetron Hydrochloride is the hydrochloride salt form of alosetron, a potent and selective 5-HT3 receptor antagonist. Alosetron blocks the actions of serotonin at 5-HT3 sites in the peripheral nervous system, particularly on enteric and nociceptive sensory neurons, thereby affecting the regulation of visceral pain, decreasing gastrointestinal contraction and motility, and decreasing gastrointestinal secretions. This agent is used to treat diarrhea-predominant irritable bowel syndrome in women.
Brand Name:
Vulcanchem
CAS No.:
122852-69-1
VCID:
VC0194733
InChI:
InChI=1S/C17H18N4O.ClH/c1-11-13(19-10-18-11)9-21-8-7-15-16(17(21)22)12-5-3-4-6-14(12)20(15)2;/h3-6,10H,7-9H2,1-2H3,(H,18,19);1H
SMILES:
CC1=C(N=CN1)CN2CCC3=C(C2=O)C4=CC=CC=C4N3C.Cl
Molecular Formula:
C17H18N4O. HCl
Molecular Weight:
330.8 g/mol
Alosetron hydrochloride
CAS No.: 122852-69-1
Impurities
VCID: VC0194733
Molecular Formula: C17H18N4O. HCl
Molecular Weight: 330.8 g/mol
Purity: > 95%
| CAS No. | 122852-69-1 |
|---|---|
| Product Name | Alosetron hydrochloride |
| Molecular Formula | C17H18N4O. HCl |
| Molecular Weight | 330.8 g/mol |
| IUPAC Name | 5-methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]-3,4-dihydropyrido[4,3-b]indol-1-one;hydrochloride |
| Standard InChI | InChI=1S/C17H18N4O.ClH/c1-11-13(19-10-18-11)9-21-8-7-15-16(17(21)22)12-5-3-4-6-14(12)20(15)2;/h3-6,10H,7-9H2,1-2H3,(H,18,19);1H |
| Standard InChIKey | FNYQZOVOVDSGJH-UHFFFAOYSA-N |
| SMILES | CC1=C(N=CN1)CN2CCC3=C(C2=O)C4=CC=CC=C4N3C.Cl |
| Canonical SMILES | CC1=C(N=CN1)CN2CCC3=C(C2=O)C4=CC=CC=C4N3C.Cl |
| Appearance | White to Pale Yellow Solid |
| Melting Point | 288-291 °C |
| Description | Alosetron Hydrochloride is the hydrochloride salt form of alosetron, a potent and selective 5-HT3 receptor antagonist. Alosetron blocks the actions of serotonin at 5-HT3 sites in the peripheral nervous system, particularly on enteric and nociceptive sensory neurons, thereby affecting the regulation of visceral pain, decreasing gastrointestinal contraction and motility, and decreasing gastrointestinal secretions. This agent is used to treat diarrhea-predominant irritable bowel syndrome in women. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2,3,4,5-tetrahydro-5-methyl-2-((5-methylimidazol-4-yl)methyl)-1H-pyrido(4,3-b)indol-1-one monohydrochloride alosetron alosetron hydrochloride alosetron monohydrochloride GR 68755 GR68755 Lotronex |
| PubChem Compound | 60758 |
| Last Modified | Nov 11 2021 |
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